![molecular formula C10H7F3N2OS B6149493 5-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine CAS No. 1183699-24-2](/img/no-structure.png)
5-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine
Overview
Description
5-[4-(Trifluoromethoxy)phenyl]-1,3-thiazol-2-amine (TFPT) is a novel chemical compound with various applications in the scientific research field. It is a trifluoromethylated amine derivative of 1,3-thiazol-2-amine and is used in the synthesis of various compounds. TFPT has been studied for its potential applications in biochemistry, physiology, and pharmacology.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anticancer Agents : Researchers have explored derivatives of 4-(trifluoromethoxy)phenylboronic acid as potential anticancer agents. These compounds inhibit lactate dehydrogenase, which plays a crucial role in cancer cell proliferation .
- Antituberculosis Drugs : Analogues of 4-(trifluoromethoxy)phenylboronic acid have been investigated for their potential as antituberculosis drugs .
Electrochemical Sensors
Materials Science and Coatings
- Functional Coatings : Researchers have explored the use of 4-(trifluoromethoxy)phenyl-containing compounds in functional coatings. For example, anodic layers containing this compound have been deposited onto glass substrates for various applications .
Safety and Hazards
Mechanism of Action
Target of Action
The compound 5-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine is a thiazole derivative . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . They have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways depending on their specific structure and the nature of the target . For instance, some thiazole derivatives can inhibit certain enzymes, while others can interact with specific receptors .
Biochemical Pathways
Thiazole derivatives are known to affect various biochemical pathways depending on their specific structure and the nature of their targets . For instance, some thiazole derivatives can inhibit the synthesis of certain proteins, while others can modulate signal transduction pathways .
Result of Action
The effects of a compound’s action can vary widely depending on its specific structure, the nature of its targets, and the biochemical pathways it affects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine involves the reaction of 4-(trifluoromethoxy)aniline with 2-bromo-1,3-thiazole followed by reduction of the resulting intermediate.", "Starting Materials": [ "4-(trifluoromethoxy)aniline", "2-bromo-1,3-thiazole", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-(trifluoromethoxy)aniline in ethanol and add 2-bromo-1,3-thiazole. Heat the mixture at reflux for 12 hours.", "Step 2: Cool the reaction mixture and filter the solid product. Wash the solid with water and dry it.", "Step 3: Dissolve the solid product in ethanol and add sodium borohydride. Stir the mixture at room temperature for 2 hours.", "Step 4: Add hydrochloric acid to the reaction mixture to adjust the pH to acidic. Extract the product with ethyl acetate.", "Step 5: Wash the organic layer with water and sodium hydroxide solution. Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by column chromatography using a suitable solvent system to obtain the final product, 5-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine." ] } | |
CAS RN |
1183699-24-2 |
Product Name |
5-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine |
Molecular Formula |
C10H7F3N2OS |
Molecular Weight |
260.2 |
Purity |
95 |
Origin of Product |
United States |
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